sodium;(2S)-3-[4-[(7-fluoroquinolin-2-yl)methoxy]phenyl]-2-(quinoline-2-carbonylamino)propanoate

• CAS No.: 1448619-70-2
• Molecular Formula: C29H21FN3NaO4
• Molecular Weight: 517.5 g/mol
• IUPAC Name: sodium;(2S)-3-[4-[(7-fluoroquinolin-2-yl)methoxy]phenyl]-2-(quinoline-2-carbonylamino)propanoate
• InChI: InChI=1S/C29H22FN3O4.Na/c30-21-10-7-20-8-11-22(31-26(20)16-21)17-37-23-12-5-18(6-13-23)15-27(29(35)36)33-28(34)25-14-9-19-3-1-2-4-24(19)32-25;/h1-14,16,27H,15,17H2,(H,33,34)(H,35,36);/q;+1/p-1/t27-;/m0./s1
• InChI Key: KGZGMOFDZSCICN-YCBFMBTMSA-M
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=N2)C(=O)N[C@@H](CC3=CC=C(C=C3)OCC4=NC5=C(C=CC(=C5)F)C=C4)C(=O)[O-].[Na+]
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C(=O)NC(CC3=CC=C(C=C3)OCC4=NC5=C(C=CC(=C5)F)C=C4)C(=O)[O-].[Na+]

Description

CR-3465 is a small molecule drug initially developed by Meda AB. It functions as a cysteinyl leukotriene receptor antagonist, phosphodiesterase 3 inhibitor, and phosphodiesterase 4 inhibitor. This compound has shown potential in treating various immune system diseases, respiratory diseases, and urogenital diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CR-3465 involves multiple steps, starting with the preparation of the core structure, followed by functionalization to introduce the desired substituents. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperature and pressure to ensure high yield and purity.

Industrial Production Methods

Industrial production of CR-3465 follows a similar synthetic route but on a larger scale. The process is optimized for cost-effectiveness and efficiency, often involving continuous flow reactors and automated systems to maintain consistent quality and reduce production time.

Chemical Reactions Analysis

Types of Reactions

CR-3465 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups, altering the compound’s activity.

Substitution: Substitution reactions can introduce new functional groups, enhancing or modifying the compound’s properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Halogenating agents and nucleophiles are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a model compound to study receptor-ligand interactions and enzyme inhibition.

Biology: Investigated for its role in modulating immune responses and inflammatory pathways.

Medicine: Explored as a therapeutic agent for asthma, interstitial cystitis, and other inflammatory conditions.

Industry: Potential applications in the development of new pharmaceuticals and biotechnological products.

Mechanism of Action

CR-3465 exerts its effects through multiple mechanisms:

Cysteinyl Leukotriene Receptor Antagonism: By blocking cysteinyl leukotriene receptors, CR-3465 prevents the binding of leukotrienes, reducing inflammation and bronchoconstriction.

Phosphodiesterase Inhibition: Inhibition of phosphodiesterase 3 and phosphodiesterase 4 leads to increased levels of cyclic adenosine monophosphate, resulting in anti-inflammatory and bronchodilatory effects.

Comparison with Similar Compounds

CR-3465 is unique due to its dual action as a cysteinyl leukotriene receptor antagonist and phosphodiesterase inhibitor. Similar compounds include:

Montelukast: A selective cysteinyl leukotriene receptor antagonist used primarily for asthma.

Roflumilast: A phosphodiesterase 4 inhibitor used for chronic obstructive pulmonary disease.

Zafirlukast: Another cysteinyl leukotriene receptor antagonist with similar applications to montelukast.

CR-3465’s combination of mechanisms makes it a versatile compound with potential advantages over single-target drugs .